Cas no 87527-57-9 (1,3,4-Thiadiazol-2-amine, 5-[3-(3,5-dichlorophenoxy)propyl]-)

• Product Name: 1,3,4-Thiadiazol-2-amine, 5-[3-(3,5-dichlorophenoxy)propyl]-
• CAS No: 87527-57-9
• MF: C₁₁H₁₁Cl₂N₃OS
• MW: 304.195538759232
• CID: 655386
• PubChem ID: 13272832
• Update Time: 2025-04-19

1,3,4-Thiadiazol-2-amine, 5-[3-(3,5-dichlorophenoxy)propyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2-amine, 5-[3-(3,5-dichlorophenoxy)propyl]-
• 5-[3-(3,5-dichlorophenoxy)propyl]-1,3,4-thiadiazol-2-amine
• DTXSID60533783
• 87527-57-9

• Inchi： 1S/C11H11Cl2N3OS/c12-7-4-8(13)6-9(5-7)17-3-1-2-10-15-16-11(14)18-10/h4-6H,1-3H2,(H2,14,16)
• InChI Key： NSDYTPKGKKYAHZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)OCCCC1=NN=C(N)S1)Cl

Computed Properties

• Exact Mass: 302.9999885g/mol
• Monoisotopic Mass: 302.9999885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 89.3Ų